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Compound of Interest

Compound Name: 2-Ethyl-2-methylbutanoic acid

Cat. No.: B027055

Essential Safety and Handling Guide for 2-Ethyl-2-
methylbutanoic Acid

This guide provides crucial safety, operational, and disposal protocols for laboratory personnel,
researchers, and drug development professionals handling 2-Ethyl-2-methylbutanoic acid.
Adherence to these procedures is critical for ensuring personal safety and regulatory
compliance.

Hazard Summary

While some sources suggest 2-Ethyl-2-methylbutanoic acid does not meet GHS hazard
criteria, it is structurally similar to other short-chain carboxylic acids that are known to be
hazardous.[1][2] Therefore, it is prudent to treat this chemical as potentially hazardous. Similar
compounds can be combustible, corrosive to metals, harmful if swallowed or in contact with
skin, and capable of causing severe skin burns and eye damage.[3] The material may also be
destructive to the tissues of mucous membranes and the upper respiratory tract.[3]

Personal Protective Equipment (PPE)

To minimize exposure and ensure safety, the following personal protective equipment is
mandatory when handling 2-Ethyl-2-methylbutanoic acid.
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PPE Category

Specification

Eye and Face Protection

Chemical safety goggles are required. In
situations with a higher risk of splashing, a face
shield should be worn in addition to goggles,
complying with OSHA (29 CFR 1910.133) or
European Standard EN166.[4][5]

Hand Protection

Wear appropriate chemical-resistant gloves
(e.g., nitrile rubber) to prevent skin contact.
Always inspect gloves for integrity before use

and change them immediately if contaminated.

[5][6]

Body Protection

Alab coat or apron is required. For extensive
handling, wear appropriate protective clothing to
prevent any possibility of skin exposure.
Contaminated clothing must be removed

immediately and washed before reuse.[4][5][7]

Respiratory Protection

Work must be conducted in a well-ventilated
area, preferably under a chemical fume hood.[4]
[5] If ventilation is inadequate or in case of
aerosol formation, a NIOSH/MSHA or European
Standard EN 149 approved respirator must be
used. For emergencies, a self-contained

breathing apparatus (SCBA) is recommended.

[3]

Operational and Disposal Plan
Step-by-Step Handling Protocol

o Preparation: Before starting work, ensure that a safety shower and an eyewash station are

readily accessible. Verify that the work area, preferably a chemical fume hood, is clean and

operational. Assemble all necessary materials and equipment.[5]

e Engineering Controls: Always handle 2-Ethyl-2-methylbutanoic acid in a well-ventilated

area or a chemical fume hood to minimize inhalation of vapors.[4][5] Use explosion-proof
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electrical and ventilation equipment.[8]

o Safe Handling Practices:

[e]

Avoid all contact with skin, eyes, and clothing.[4][8]
o Do not inhale vapors or mists.[3]
o Keep the container tightly closed when not in use.[4][7][8]

o Keep away from heat, sparks, open flames, and other ignition sources.[3][4][8] Use only
non-sparking tools.[8]

o Ground and bond containers during material transfer to prevent static discharge.[4][8]
o Do not eat, drink, or smoke in the laboratory area.[3][7]
o Wash hands thoroughly with soap and water after handling.[3][4][7]

o Storage:

o Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and strong bases.[4][6][8]

o Store in a corrosive-resistant container with a resistant inner liner.[3]

o The storage area should be secured and locked.[3][7]

Disposal Plan

All waste containing 2-Ethyl-2-methylbutanoic acid must be treated as hazardous waste.

o Container Management: Do not dispose of the chemical down the drain.[3] Leave the
chemical in its original container. Do not mix with other waste.[3]

e Waste Collection: Collect all waste, including contaminated absorbent materials, empty
containers, and contaminated PPE, in designated, properly labeled, and sealed hazardous
waste containers. Handle uncleaned containers as you would the product itself.[3]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC250260050&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB6704735_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC250260050&countryCode=US&language=en
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/193070
https://m.chemicalbook.com/ProductMSDSDetailCB6704735_EN.htm
https://www.chemicalbook.com/msds/2-methyl-2-ethylbutyric-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC250260050&countryCode=US&language=en
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/193070
https://m.chemicalbook.com/ProductMSDSDetailCB6704735_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC250260050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC250260050&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB6704735_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC250260050&countryCode=US&language=en
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/193070
https://www.chemicalbook.com/msds/2-methyl-2-ethylbutyric-acid.pdf
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/193070
https://m.chemicalbook.com/ProductMSDSDetailCB6704735_EN.htm
https://www.chemicalbook.com/msds/2-methyl-2-ethylbutyric-acid.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6704735_EN.htm
https://www.fishersci.fr/store/msds?partNumber=10401671&countryCode=FR&language=en
https://www.fishersci.com/store/msds?partNumber=AC250260050&countryCode=US&language=en
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/193070
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/193070
https://www.chemicalbook.com/msds/2-methyl-2-ethylbutyric-acid.pdf
https://www.benchchem.com/product/b027055?utm_src=pdf-body
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/193070
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/193070
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/193070
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Final Disposal: Dispose of contents and containers at an approved waste disposal plant in
accordance with all applicable national and local regulations.[3][5][7]

Emergency and First Aid Procedures

Immediate action is required in case of exposure. First aiders must protect themselves from
exposure.[3]

Exposure Route First Aid Protocol

Move the exposed person to fresh air at once. If
breathing is difficult or has stopped, provide
Inhalation artificial respiration. Seek immediate medical

attention and call a poison center or doctor.[3][4]

[7](8]

Immediately take off all contaminated clothing.
) Flush the affected skin with large amounts of
Skin Contact )
water and soap for at least 15 minutes. Seek

immediate medical attention.[3][4][8][9]

Immediately flush eyes cautiously with plenty of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact
Eye Contact . i

lenses if present and easy to do. Continue

rinsing. Call an ophthalmologist immediately.[3]

[417]

Do NOT induce vomiting.[3] If the person is
conscious and alert, rinse their mouth
) thoroughly with water and have them drink two
Ingestion _ _
glasses of water at most. Never give anything
by mouth to an unconscious person. Seek

immediate medical attention.[3][4][7]

Chemical and Physical Properties
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Property

Value

Chemical Name

2-Ethyl-2-methylbutanoic acid[1][2][10]

Synonyms

2-Methyl-2-ethylbutyric acid[1][2][7]

CAS Number

19889-37-3[1][2][7]

Molecular Formula

C7H1402[1][7][10]

Molecular Weight 130.18 g/mol [7][10]

Colorless oily liquid (data for similar compound)
Appearance

[11]
Density 0.8926 g/cm? at 25 °C[10]

Emergency Workflow: Chemical Spill

The following diagram outlines the procedural steps for safely managing a spill of 2-Ethyl-2-

methylbutanoic acid.
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Workflow for Chemical Spill Response

Immediate Actions

Evacuate Area & Alert Others

Assess Spill & Identify Risks

Don Correct PPE

Containmeq} & Cleanup

Ensure Adequate Ventilation

:

Contain Spill with Absorbent

:

Neutralize (if applicable)

¢

|Collec1 Residue & Place in Waste Container|

Decontaminat‘ ;:)n & Disposal

Decontaminate Spill Area

Dispose of Waste via Hazardous Waste Program

Report Incident

Click to download full resolution via product page

Caption: Procedural flow for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 2-Ethyl-2-
methylbutanoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027055#personal-protective-equipment-for-handling-
2-ethyl-2-methylbutanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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